Cas no 2092769-06-5 (2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde)

• Product name: 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde
• CAS No: 2092769-06-5
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• CID: 5057087

2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(difluoromethyl)-6-fluorobenzaldehyde
• 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde

• Inchi： 1S/C8H4BrF3O/c9-7-4(8(11)12)1-2-6(10)5(7)3-13/h1-3,8H
• InChI Key： ZWACVKQSCSSPKA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde (CAS No. 2092769-06-5)

2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde (CAS No. 2092769-06-5) is a highly specialized aromatic aldehyde compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material synthesis. Its unique molecular structure, featuring a bromine substituent, difluoromethyl group, and fluorine atom, makes it a versatile intermediate for constructing complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and precision chemistry.

The compound’s systematic name, 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde, reflects its precise chemical architecture, which combines halogenated and fluorinated functionalities. These attributes are particularly valuable in modern medicinal chemistry, where fluorinated compounds are known to enhance bioavailability and metabolic stability. The presence of the aldehyde group further expands its utility, enabling reactions such as condensation, reduction, and nucleophilic addition, which are critical for synthesizing active pharmaceutical ingredients (APIs).

In recent years, the demand for fluorinated building blocks like 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde has surged, driven by trends in sustainable chemistry and the need for greener synthetic routes. This compound aligns with the growing focus on atom economy and catalytic processes, as its reactive sites allow for efficient transformations with minimal waste. Additionally, its role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) has made it a staple in laboratories focused on heterocyclic compound synthesis.

From an industrial perspective, CAS No. 2092769-06-5 is often discussed in the context of high-value intermediates for agrochemicals. Fluorinated benzaldehydes are key precursors for herbicides and fungicides, where their ability to modulate biological activity is highly prized. The difluoromethyl moiety, in particular, is recognized for its lipophilicity and ability to influence molecular interactions, making it a hotspot for innovation in crop protection.

For researchers seeking reliable data on 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde, common queries include its synthetic protocols, spectroscopic characterization (NMR, IR, MS), and handling precautions. While the compound is stable under standard conditions, its reactivity necessitates careful storage in anhydrous environments. Analytical methods such as HPLC purity testing and X-ray crystallography are frequently employed to ensure quality in commercial batches.

The compound’s relevance extends to material science, where fluorinated aromatics are used to design organic electronic materials like OLEDs and liquid crystals. Its electron-withdrawing properties and structural rigidity contribute to tuning optoelectronic performance, a topic of intense interest in renewable energy applications. As industries pivot toward energy-efficient technologies, intermediates like 2092769-06-5 are poised to play a pivotal role.

In summary, 2-Bromo-3-(difluoromethyl)-6-fluorobenzaldehyde (CAS No. 2092769-06-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance as a high-performance intermediate. As synthetic methodologies evolve, this compound will likely remain at the forefront of research addressing global challenges in health, agriculture, and sustainability.